Cas no 1396861-84-9 (4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide)

• Product Name: 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• CAS No: 1396861-84-9
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 6275277
• PubChem ID: 71790199
• Update Time: 2025-05-25

4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• VU0537733-1
• AKOS024540040
• 4-butoxy-N-(2-morpholin-4-ylpyrimidin-5-yl)benzenesulfonamide
• 1396861-84-9
• 4-butoxy-N-(2-morpholinopyrimidin-5-yl)benzenesulfonamide
• F6223-0117
• 4-butoxy-N-[2-(morpholin-4-yl)pyrimidin-5-yl]benzene-1-sulfonamide

• Inchi： 1S/C18H24N4O4S/c1-2-3-10-26-16-4-6-17(7-5-16)27(23,24)21-15-13-19-18(20-14-15)22-8-11-25-12-9-22/h4-7,13-14,21H,2-3,8-12H2,1H3
• InChI Key： KQNWRYYSTGYDSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCC)(NC1C=NC(=NC=1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 392.15182643g/mol
• Monoisotopic Mass: 392.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide

Research Brief on 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide (CAS: 1396861-84-9)

Recent studies on 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide (CAS: 1396861-84-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and morpholine functional groups, has shown promising activity in targeting specific biological pathways, particularly in oncology and inflammatory diseases. The following brief synthesizes the latest findings, methodologies, and implications of research involving this molecule.

The primary focus of recent investigations has been on the compound's mechanism of action, particularly its role as a selective inhibitor of protein kinases involved in cell proliferation and inflammation. Studies utilizing X-ray crystallography and molecular docking simulations have elucidated its binding affinity to the ATP-binding sites of target kinases, providing a structural basis for its inhibitory effects. These findings are supported by in vitro assays demonstrating significant reduction in kinase activity at nanomolar concentrations.

In vivo studies have further validated the therapeutic potential of 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide. Animal models of cancer and autoimmune disorders have shown dose-dependent efficacy, with notable reductions in tumor growth and inflammatory markers. Pharmacokinetic analyses reveal favorable bioavailability and half-life, though challenges remain in optimizing its metabolic stability and minimizing off-target effects. These results position the compound as a viable candidate for further preclinical development.

Comparative studies with existing kinase inhibitors highlight the compound's superior selectivity profile, reducing the likelihood of adverse effects associated with broader kinase inhibition. Researchers have also explored its synergistic effects when combined with other therapeutic agents, opening avenues for combination therapies. Such approaches could enhance efficacy while mitigating resistance mechanisms commonly observed in monotherapies.

Despite these advancements, several questions remain unanswered. The long-term safety profile of 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide requires thorough investigation, particularly concerning potential cardiotoxicity and hepatotoxicity. Additionally, the development of robust synthetic routes for large-scale production is critical for transitioning from laboratory research to clinical applications. Future research directions may include structural optimization to improve potency and the exploration of new indications beyond its current scope.

In conclusion, 4-butoxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide represents a significant advancement in targeted therapy development. Its unique chemical structure and promising biological activity underscore its potential as a cornerstone in next-generation treatments for complex diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic promise.